Cas no 34949-17-2 (Azacyclododecane-2-thione,1-methyl-)

Azacyclododecane-2-thione,1-methyl- structure
34949-17-2 structure
Product Name:Azacyclododecane-2-thione,1-methyl-
CAS No:34949-17-2
MF:C12H23NS
MW:213.382722139359
CID:295232
PubChem ID:45118607
Update Time:2025-04-19

Azacyclododecane-2-thione,1-methyl- Chemical and Physical Properties

Names and Identifiers

    • Azacyclododecane-2-thione,1-methyl-
    • 1-methyl-azacyclododecane-2-thione
    • DTXSID00668780
    • 34949-17-2
    • 1-Methyl-1-azacyclododecane-2-thione
    • Inchi: 1S/C12H23NS/c1-13-11-9-7-5-3-2-4-6-8-10-12(13)14/h2-11H2,1H3
    • InChI Key: HISLQPURLFWKNI-UHFFFAOYSA-N
    • SMILES: S=C1CCCCCCCCCCN1C

Computed Properties

  • Exact Mass: 213.15529
  • Monoisotopic Mass: 213.15512091g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 35.3Ų

Experimental Properties

  • PSA: 3.24
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